C.I. Acid red 4, monosodium salt
Overview
Description
C.I. Acid Red 4, also known as Acid Eosine G, is an organic sodium salt . It is a red dye with the molecular formula C17H13N2NaO5S and a molecular weight of 380.35 .
Synthesis Analysis
The synthesis of C.I. Acid Red 4 involves the coupling of p-Anisidine diazo with 4-Hydroxynaphthalene-1-sulfonic acid .Molecular Structure Analysis
The molecular structure of C.I. Acid Red 4 is characterized by a 4-hydroxy-3-[(2-methoxyphenyl)diazenyl]naphthalene-1-sulfonate counterion .Physical And Chemical Properties Analysis
Salts like C.I. Acid Red 4 usually have hard and brittle crystalline structures. They are typically soluble in water and other polar solvents, and can act as electrolytes. Salts can be acidic, basic, amphoteric, or neutral, and usually have high melting points .Scientific Research Applications
Food Industry
In the food industry, it’s used to intensify the natural flavor of certain foods . A study showed that monosodium glutamate (MSG) can affect the sensory characteristics and hedonic perception of sodium- or sugar-reduced samples . The intensity of the umami taste and saltiness of the samples increased, whereas sourness and bitterness were suppressed with added MSG .
Dye Manufacturing
Acid red 4 has a role as a dye . It’s used in the manufacturing of dyes due to its vibrant color.
Environmental Contaminant
It’s also classified as an environmental contaminant . This means it’s a minor or unwanted substance introduced into the environment that can have undesired effects.
Mechanism of Action
Target of Action
C.I. Acid Red 4, also known as Acid Eosine G , is primarily used as a dye . The primary targets of this compound are the materials it is intended to color. This includes textiles, paper, and other substrates that can absorb the dye.
Biochemical Pathways
Acid Red 4, can potentially have indirect effects on biochemical pathways if they are improperly disposed of and enter the environment .
properties
IUPAC Name |
sodium;4-hydroxy-3-[(2-methoxyphenyl)diazenyl]naphthalene-1-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O5S.Na/c1-24-15-9-5-4-8-13(15)18-19-14-10-16(25(21,22)23)11-6-2-3-7-12(11)17(14)20;/h2-10,20H,1H3,(H,21,22,23);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXGIHDNEIWPDFW-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N=NC2=C(C3=CC=CC=C3C(=C2)S(=O)(=O)[O-])O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N2NaO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1064035 |
Source
|
| Record name | C.I. Acid Red 4, monosodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1064035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
C.I. Acid red 4, monosodium salt | |
CAS RN |
5858-39-9 |
Source
|
| Record name | C.I. Acid Red 4 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005858399 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Naphthalenesulfonic acid, 4-hydroxy-3-[2-(2-methoxyphenyl)diazenyl]-, sodium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | C.I. Acid Red 4, monosodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1064035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium 2-(4-(3-methyl-4-(phenylsulphonyloxy)phenylazo)phenylimino)-5-nitrobenzenesulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.991 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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